Cas no 373603-76-0 ((3S,4S)-3-methylpiperidin-4-ol)

• Product Name: (3S,4S)-3-methylpiperidin-4-ol
• CAS No: 373603-76-0
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD22396717
• CID: 4713624
• Update Time: 2025-06-13

(3S,4S)-3-methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-3-METHYLPIPERIDIN-4-OL HYDROCHLORIDE
• 4-Piperidinol, 3-methyl-, hydrochloride (1:1), (3R,4R)-rel-
• Trans-3-methyl-4-piperidinol hydrochloride
• (3S,?4S)?-?3-?methyl-?4-?piperidinol hydrochloride
• (3S,4S)-3-Methylpiperidin-4-ol;hydrochloride
• (3S,4S)-3-methylpiperidin-4-ol

• MDL： MFCD22396717
• Inchi： 1S/C6H13NO.ClH/c1-5-4-7-3-2-6(5)8;/h5-8H,2-4H2,1H3;1H/t5-,6-;/m0./s1
• InChI Key： RRSULSNKSVBZRD-GEMLJDPKSA-N
• SMILES： Cl.O[C@H]1CCNC[C@@H]1C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 74.9
• Topological Polar Surface Area: 32.299

Additional information on (3S,4S)-3-methylpiperidin-4-ol

Comprehensive Overview of (3S,4S)-3-methylpiperidin-4-ol (CAS No. 373603-76-0): Properties, Applications, and Research Insights

(3S,4S)-3-methylpiperidin-4-ol (CAS No. 373603-76-0) is a chiral piperidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its stereospecific methyl and hydroxyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique 3D structure and stereochemical purity make it invaluable for designing drugs targeting neurological and metabolic disorders, aligning with current trends in precision medicine and small-molecule therapeutics.

The growing demand for enantiomerically pure compounds like (3S,4S)-3-methylpiperidin-4-ol reflects the pharmaceutical industry's shift toward chiral synthesis and green chemistry. Researchers frequently search for "CAS 373603-76-0 solubility" or "synthetic routes for (3S,4S)-3-methylpiperidin-4-ol," highlighting its relevance in process optimization and scale-up production. Recent studies emphasize its potential as a building block for G-protein-coupled receptor (GPCR) modulators, a hot topic in drug discovery due to their role in treating chronic diseases.

From a technical perspective, (3S,4S)-3-methylpiperidin-4-ol exhibits notable hydrogen-bonding capacity, which influences its crystallization behavior and solvent compatibility. Analytical techniques such as HPLC chiral separation and X-ray crystallography are often employed to verify its stereochemical integrity. These properties are critical for compliance with ICH Q6A guidelines, a frequently searched term among quality control professionals.

Beyond pharmaceuticals, this compound intersects with agrochemical innovation, where its scaffold is explored for pesticide intermediates. Environmental concerns have spurred interest in "biodegradable piperidine derivatives," positioning 373603-76-0 as a candidate for sustainable chemistry applications. Patent analyses reveal its use in catalysis and ligand design, further expanding its industrial utility.

In summary, (3S,4S)-3-methylpiperidin-4-ol (CAS No. 373603-76-0) exemplifies the convergence of structural specificity and multidisciplinary applicability. Its role in advancing targeted therapies and green synthesis methodologies ensures its prominence in contemporary chemical research, addressing both scientific and environmental priorities.